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Compound of Interest

Compound Name: 1-Chloro-3,3,3-trifluoro-1-propene

Cat. No.: B3333474

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of select fluorinated
propenes as fire extinguishing agents. The document details their fire suppression properties,
environmental impact, and includes established experimental protocols for their evaluation.

Introduction to Fluorinated Propenes as Halon
Alternatives

Fluorinated propenes have emerged as promising alternatives to traditional halon fire
suppressants, which are being phased out due to their high ozone depletion potential (ODP).
These next-generation agents are designed to offer effective fire suppression with a
significantly lower environmental impact. This document focuses on 2-bromo-3,3,3-
trifluoropropene (2-BTP), a brominated fluoropropene, and also considers 3,3,3-trifluoro-2-
iodopropene, an iodinated analogue, for which publicly available data is limited.

The primary mechanism of fire suppression for these compounds is chemical inhibition of the
combustion reaction. At the high temperatures of a fire, the carbon-halogen bond breaks,
releasing halogen radicals (bromine or iodine). These radicals interfere with the chain reactions
of the fire, primarily by scavenging hydrogen and hydroxyl radicals, which are key propagators
of the combustion process.[1]
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Quantitative Data Summary

The following tables summarize the key physical, fire suppression, and environmental

properties of 2-bromo-3,3,3-trifluoropropene (2-BTP) in comparison to the legacy agent Halon

1301. Data for 3,3,3-trifluoro-2-iodopropene is not widely available in the reviewed literature.

Table 1: Physical Properties

Property

2-Bromo-3,3,3-
trifluoropropene (2-BTP)

Halon 1301
(Trifluorobromomethane)

Chemical Formula Cs3H2BrFs CBrFs
Molecular Weight ( g/mol ) 174.95 148.91
Boiling Point (°C) 29-30 -57.8

Vapor Pressure (Pa at 25°C) 82,000 1,640,000
Liquid Density (g/mL at 22°C) 1.65[2] 1.57 (at 25°C)

Table 2: Fire Suppression Properties

Property

2-Bromo-3,3,3-
trifluoropropene (2-BTP)

Halon 1301
(Trifluorobromomethane)

Cup Burner Extinguishing

Concentration (n-heptane, 4.7[2] ~3.0
vol%)
Inerting Concentration

~7.0[2] ~5.2

(Propane, vol%)

Table 3: Environmental and Toxicological Properties
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2-Bromo-3,3,3- Halon 1301
Property . .
trifluoropropene (2-BTP) (Trifluorobromomethane)
Ozone Depletion Potential
0.0028 - 0.0052[3] 10
(ODP)
Global Warming Potential
0.0028 - 0.0050[3] 7140
(GWP, 100-year)
Atmospheric Lifetime (days) 4.3 -7.0[3] ~65 years
No Observed Adverse Effect
0.5[4] 5
Level (NOAEL, vol%)
Lowest Observed Adverse
1.0[5] 7.5

Effect Level (LOAEL, vol%)

Signaling Pathways and Mechanisms

The primary fire suppression mechanism for 2-bromo-3,3,3-trifluoropropene (2-BTP) is
chemical inhibition of the combustion chain reaction. The following diagram illustrates this
process.
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Caption: Fire suppression mechanism of 2-BTP.
Experimental Protocols

Determination of Flame-Extinguishing Concentration
(Cup Burner Method)

This protocol is based on the principles outlined in ISO 14520-1 and NFPA 2001.[6][7]

Obijective: To determine the minimum concentration of a gaseous extinguishing agent in air that
will extinguish a diffusion flame of a liquid fuel under specified conditions.

Apparatus:
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Cup Burner Assembly: Consisting of a fuel cup, a chimney, and a system for introducing a
mixture of air and the extinguishing agent. The dimensions of the apparatus should conform
to the standards (e.g., ISO 14520-1, Annex B).[6]

Fuel: n-heptane is the standard liquid fuel.
Flow Control: Mass flow controllers for accurately metering air and the gaseous agent.

Agent Vaporizer: If the agent is a liquid at room temperature, a vaporizer is required to
introduce it as a gas.

Gas Analysis Equipment (optional but recommended): To confirm the concentration of the
agent in the air stream.

Procedure:

Fill the fuel cup with n-heptane to a level just below the rim.
Establish a steady flow of air through the chimney at a specified rate (e.g., 40 L/min).
Ignite the fuel and allow the flame to stabilize for a pre-burn period (e.g., 1 minute).

Gradually introduce the extinguishing agent into the air stream. The agent flow is increased
in small increments.

Allow the flame to stabilize for a set period after each increment.
The agent concentration is increased until the flame is extinguished.

The extinguishing concentration is the concentration of the agent in the air-agent mixture at
the point of extinguishment.

The test is repeated multiple times to ensure reproducibility.

Determination of Inerting Concentration

This protocol is based on the principles outlined in ISO 14520-1, Annex D.[8]
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Objective: To determine the minimum concentration of an extinguishing agent in a fuel-air

mixture that will prevent the ignition of that mixture.

Apparatus:

Explosion Vessel: A closed vessel of a specified volume (e.g., a 5-liter or 20-liter sphere)
capable of withstanding the pressure rise from a potential explosion.

Ignition Source: A spark generator with electrodes inside the vessel.
Pressure Transducer: To monitor the pressure inside the vessel.

Gas Dosing System: For accurately introducing the fuel, air, and extinguishing agent into the
vessel.

Procedure:

Evacuate the explosion vessel.

Introduce the desired partial pressure of the fuel gas (e.g., propane or methane).
Introduce the desired partial pressure of the extinguishing agent.

Introduce air until the total pressure inside the vessel reaches atmospheric pressure.
Activate the ignition source.

Monitor the pressure rise in the vessel. A successful inertion is typically defined as a
pressure rise of less than a specified threshold (e.g., 7% of the initial pressure).[2]

Repeat the experiment with varying concentrations of the extinguishing agent and fuel to
determine the inerting concentration across a range of fuel-air mixtures.

Experimental Workflow

The following diagram illustrates a general workflow for the evaluation of a new fire

extinguishing agent.
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Caption: General workflow for evaluating a new fire extinguishing agent.
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Conclusion

Fluorinated propenes, particularly 2-bromo-3,3,3-trifluoropropene (2-BTP), represent a
significant advancement in fire suppression technology, offering high effectiveness with a
much-improved environmental profile compared to legacy halon agents. The detailed protocols
and data provided in these notes are intended to guide researchers in the evaluation and
application of these next-generation fire suppressants. Further research into other fluorinated
propenes, such as iodinated analogues, is warranted to expand the portfolio of environmentally
acceptable and efficient fire extinguishing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. methodstatementhqg.com [methodstatementhqg.com]
e 2. blog.koorsen.com [blog.koorsen.com]

e 3. nist.gov [nist.gov]

e 4. hct-world.com [hct-world.com]

e 5. icao.int [icao.int]

e 6. nist.gov [nist.gov]

e 7. cumulusquality.com [cumulusquality.com]

» 8. fire.tc.faa.gov [fire.tc.faa.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Fire Extinguishing
Applications of Fluorinated Propenes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3333474#fire-extinguishing-applications-of-
fluorinated-propenes]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3333474?utm_src=pdf-custom-synthesis
https://methodstatementhq.com/testing-commissioning-of-fire-suppression-system.html
https://blog.koorsen.com/what-are-the-inspection-testing-requirements-for-clean-agent-fire-suppression-systems
https://www.nist.gov/system/files/documents/el/fire_research/R0201315.pdf
https://hct-world.com/f-500-encapsulator-agent-f-500-ea/
https://www.icao.int/sites/default/files/Meetings/a42/Documents/WP/wp_395_en.pdf
https://www.nist.gov/system/files/documents/el/fire_research/R0000184.pdf
https://cumulusquality.com/fire-suppression-system-inspection-a-comprehensive-step-by-step-guide-to-testing-and-inspecting-with-cumulus-pro/
https://www.fire.tc.faa.gov/pdf/fsr-0065.pdf
https://www.benchchem.com/product/b3333474#fire-extinguishing-applications-of-fluorinated-propenes
https://www.benchchem.com/product/b3333474#fire-extinguishing-applications-of-fluorinated-propenes
https://www.benchchem.com/product/b3333474#fire-extinguishing-applications-of-fluorinated-propenes
https://www.benchchem.com/product/b3333474#fire-extinguishing-applications-of-fluorinated-propenes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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